3-bromo-1-benzofuran-4-carboxylic acid
Description
3-bromo-1-benzofuran-4-carboxylic acid is a benzofuran compound . Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae . The empirical formula of 3-bromo-1-benzofuran-4-carboxylic acid is C8H5BrO .
Synthesis Analysis
Benzofuran compounds can be synthesized through various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds . Another benzofuran ring can be constructed by proton quantum tunneling, which has not only fewer side reactions but also high yield, which is conducive to the construction of complex benzofuran ring systems .Molecular Structure Analysis
The molecular weight of 3-bromo-1-benzofuran-4-carboxylic acid is 197.03 . The heterocyclic compound having a benzofuran ring as a core is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials .Chemical Reactions Analysis
Benzofuran compounds can undergo various chemical reactions. For instance, a nickel-catalyzed intramolecular nucleophilic addition reaction of aryl halides to aryl ketones can provide benzofuran derivatives in moderate yields . An efficient Lewis acid-catalyzed [4+1] cycloaddition of in situ generated o-quinone methides and isocyanides can provide 3-aryl-2-aminobenzofurans in high yields under mild conditions at ambient temperature .Mechanism of Action
Benzofuran compounds have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-1-benzofuran-4-carboxylic acid involves the bromination of 1-benzofuran-4-carboxylic acid followed by the introduction of a carboxylic acid group at the 3-position of the benzofuran ring.", "Starting Materials": [ "1-benzofuran-4-carboxylic acid", "bromine", "acetic acid", "sodium acetate", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Bromination of 1-benzofuran-4-carboxylic acid", "1-benzofuran-4-carboxylic acid is dissolved in acetic acid and bromine is added dropwise with stirring. The reaction mixture is heated to reflux for several hours until the bromination is complete.", "Step 2: Isolation of 3-bromo-1-benzofuran-4-carboxylic acid", "The reaction mixture is cooled and poured into a mixture of ice and water. The resulting solid is filtered and washed with water to yield crude 3-bromo-1-benzofuran-4-carboxylic acid.", "Step 3: Introduction of carboxylic acid group", "The crude product is dissolved in a mixture of water and sulfuric acid and heated to reflux. Sodium acetate is added to the reaction mixture and the heating is continued for several hours until the carboxylic acid group is introduced at the 3-position of the benzofuran ring.", "Step 4: Isolation of 3-bromo-1-benzofuran-4-carboxylic acid", "The reaction mixture is cooled and poured into a mixture of ice and water. The resulting solid is filtered and washed with water to yield pure 3-bromo-1-benzofuran-4-carboxylic acid." ] } | |
CAS RN |
1781710-70-0 |
Product Name |
3-bromo-1-benzofuran-4-carboxylic acid |
Molecular Formula |
C9H5BrO3 |
Molecular Weight |
241 |
Purity |
95 |
Origin of Product |
United States |
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